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Compound Name: EN40
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the wear performance of EN40B nitriding steel
against other commonly used alloys, EN41B and EN24. The information presented is based on
available experimental data and technical specifications to assist in material selection for
applications demanding high wear resistance.

Introduction to EN40B and its Alternatives

EN40B is a chromium-molybdenum nitriding steel known for its high strength and excellent
wear resistance after a nitriding surface treatment. This thermochemical process introduces
nitrogen into the surface of the steel, creating an extremely hard case while maintaining a
tough and ductile core. This unique combination of properties makes EN40B suitable for
components subjected to heavy loading, friction, and fatigue.

Alternative alloys such as EN41B, a chromium-aluminium-molybdenum nitriding steel, and
EN24, a nickel-chromium-molybdenum through-hardening steel, are often considered for
similar high-wear applications. EN41B is specifically designed for nitriding and is reputed to
achieve a higher surface hardness than EN40B. EN24 is a high-tensile steel with good
hardenability and toughness.

Comparative Data
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While a direct comparative study with quantitative wear data under identical experimental

conditions for all three alloys is not readily available in the public domain, the following tables

summarize their key properties based on existing technical literature.

Table 1: Chemical Composition of EN40B, EN41B, and EN24

Element EN40B (722M24) EN41B (905M39) EN24 (817M40)
Carbon (C) 0.20 - 0.30% 0.35-0.45% 0.36 - 0.44%
Silicon (Si) 0.10- 0.35% 0.10 - 0.45% 0.10- 0.40%
Manganese (Mn) 0.45 - 0.70% < 0.65% 0.45 - 0.70%
Chromium (Cr) 2.80 - 3.30% 1.40 - 1.80% 1.00 - 1.40%
Molybdenum (Mo) 0.40 - 0.60% 0.10 - 0.25% 0.20 - 0.35%
Nickel (Ni) < 0.40% < 0.40% 1.30 - 1.70%
Aluminium (Al) - 0.90 - 1.30% -
Sulphur (S) < 0.040% < 0.035% < 0.050%
Phosphorus (P) <0.035% <0.035% < 0.040%
Table 2: Mechanical and Wear-Related Properties
Hardened &

Property

Nitrided EN40B

Nitrided EN41B

Tempered EN24

Surface Hardness

> 65 HRC

Up to 68 HRC

~55-58 HRC (typical)

Tensile Strength

850 - 1000 N/mmg?
(Core)

775 - 925 N/mm2
(Core)

850 - 1000 N/mm?2

Key Wear Resistance

High surface hardness

with a tough core,

Excellent wear and
abrasion resistance

due to higher

Good toughness and

strength, offering

Features resistant to abrasion ] moderate wear
] achievable surface ]
and seizure. resistance.
hardness.
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Disclaimer: The wear performance of materials is highly dependent on the specific
experimental conditions (e.g., load, sliding speed, temperature, lubrication). The data
presented here is for comparative purposes and is based on information from various sources.
A direct, quantitative comparison of wear rates and coefficients of friction would require testing
these alloys under identical, controlled conditions.

Experimental Protocols

A common method for evaluating the wear performance of materials is the Pin-on-Disc test,
standardized by ASTM G99.

General Pin-on-Disc Experimental Protocol

The following outlines a typical procedure for conducting a pin-on-disc wear test:
e Specimen Preparation:

o Apin is fabricated from the test material (e.g., EN40B, EN41B, or EN24).

o Adisc is made from a counter material, often a hardened steel.

o The surfaces of both the pin and disc are ground and polished to a specific surface
roughness.

o The specimens are thoroughly cleaned with a solvent (e.g., acetone) to remove any
contaminants.

o Test Execution:

o The pin is held stationary in a holder, and a specific load is applied, pressing it against the
rotating disc.

o The disc rotates at a constant speed for a predetermined sliding distance or duration.
o The frictional force between the pin and the disc is continuously measured by a sensor.

o The test is typically conducted under dry sliding conditions at ambient temperature, unless
specific environmental or lubrication conditions are being investigated.
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o Data Analysis:

o The coefficient of friction is calculated from the measured frictional force and the applied
load.

o The wear volume loss of the pin is determined by measuring the mass loss (using a
precision balance) or by analyzing the geometry of the wear scar using a profilometer.

o The specific wear rate is then calculated, providing a quantitative measure of the
material's wear resistance under the specific test conditions.

Example Experimental Protocol for EN24 Steel (Wet
Sliding)

A study on the tribological behavior of EN24 steel utilized a pin-on-disc setup under wet sliding
conditions with the following parameters:

Pin Material: EN24 Steel

Disc Material: Oil Hardened Non-Shrinking Steel (OHNS)

Pin Geometry: 10 mm diameter, 50 mm length, with a 3 mm conical contact surface

Lubrication: Wet sliding conditions

Input Parameters:

o Load: Varied

o Sliding Speed: Varied
o Time: Varied

Visualizing Experimental and Logical Relationships
Experimental Workflow for Pin-on-Disc Wear Testing

 To cite this document: BenchChem. [A Comparative Guide to the Wear Performance of
EN40B and Alternative Alloys]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-against-other-alloys
https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-against-other-alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b607303#validating-the-wear-performance-of-en40b-
against-other-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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